N-(2,6-dichlorophenyl)-2-pyrazinecarboxamide

• IUPAC Name: N-(2,6-dichlorophenyl)pyrazine-2-carboxamide
• InChI: InChI=1S/C11H7Cl2N3O/c12-7-2-1-3-8(13)10(7)16-11(17)9-6-14-4-5-15-9/h1-6H,(H,16,17)
• InChI Key: KSEMZQDJYZAURG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)NC(=O)C2=NC=CN=C2)Cl
• Molecular Formula: C11H7Cl2N3O
• Molecular Weight: 268.10 g/mol

Description

N-(2,6-dichlorophenyl)-2-pyrazinecarboxamide, also known as DCPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a pyrazinecarboxamide derivative that has been synthesized using various methods. DCPP has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-(2,6-dichlorophenyl)-2-pyrazinecarboxamide is not fully understood. However, studies have shown that this compound may inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that plays a role in the transmission of nerve impulses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis. This compound has also been shown to inhibit the activity of acetylcholinesterase. In animal studies, this compound has been shown to have neurotoxic effects.

Advantages and Limitations for Lab Experiments

N-(2,6-dichlorophenyl)-2-pyrazinecarboxamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. This compound has also been shown to have potential applications in various fields, including medicinal chemistry, agriculture, and environmental science. However, this compound also has several limitations for lab experiments. It has been shown to have neurotoxic effects in animal studies, which may limit its use in certain experiments. This compound is also a relatively new compound, and further research is needed to fully understand its potential applications and limitations.

Future Directions

There are several future directions for research on N-(2,6-dichlorophenyl)-2-pyrazinecarboxamide. In medicinal chemistry, further studies are needed to fully understand the potential antitumor properties of this compound and its mechanism of action. In agriculture, further studies are needed to determine the efficacy of this compound as an insecticide and its potential impact on the environment. In environmental science, further studies are needed to determine the potential use of this compound as a water treatment agent and its impact on aquatic ecosystems. Overall, further research is needed to fully understand the potential applications and limitations of this compound in various fields.

Synthesis Methods

N-(2,6-dichlorophenyl)-2-pyrazinecarboxamide has been synthesized using various methods, including the reaction of 2,6-dichloropyrazine with 2-aminoacetamide. Another method involves the reaction of 2,6-dichloropyrazine with 2-amino-2-methylpropanenitrile in the presence of a base. The reaction of 2,6-dichloropyrazine with 2-amino-2-phenylethanol has also been used to synthesize this compound.

Scientific Research Applications

N-(2,6-dichlorophenyl)-2-pyrazinecarboxamide has been studied for its potential applications in various fields, including medicinal chemistry, agriculture, and environmental science. In medicinal chemistry, this compound has been studied for its potential use as an antitumor agent. This compound has also been studied for its potential use as an insecticide in agriculture. In environmental science, this compound has been studied for its potential use as a water treatment agent.